Cas no 22370-25-8 (2-Amino-4-phenoxy-6-methylpyrimidine)

• Product Name: 2-Amino-4-phenoxy-6-methylpyrimidine
• CAS No: 22370-25-8
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 250776
• PubChem ID: 676911
• Update Time: 2025-04-19

2-Amino-4-phenoxy-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-phenoxy-6-methylpyrimidine
• 2-Pyrimidinamine,4-methyl-6-phenoxy-
• 4-methyl-6-phenoxypyrimidin-2-amine
• 2-Amino-6-phenoxy-4-methyl-pyrimidin
• 4-methyl-6-phenoxy-2-pyrimidinamine
• 4-methyl-6-phenoxy-pyrimidin-2-ylamine
• SDCCGMLS-0031116.P002
• HMS1378L04
• AKOS001586902
• SR-01000396926-1
• MLS000060860
• CHEMBL1330891
• SMR000069726
• FT-0638217
• Oprea1_388163
• DTXSID60350356
• ChemDiv2_003414
• VEGJCRCNLPQRRQ-UHFFFAOYSA-N
• HMS2430H12
• 22370-25-8
• AB00086778-01
• AG-670/25003526
• 4-methyl-6-phenoxy-pyrimidin-2-amine
• SR-01000396926
• SCHEMBL4528068
• A816164
• Cambridge id 5484994

• Inchi： 1S/C11H11N3O/c1-8-7-10(14-11(12)13-8)15-9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,13,14)
• InChI Key： VEGJCRCNLPQRRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=C(C)N=C(N)N=1

Computed Properties

• Exact Mass: 201.09000
• Monoisotopic Mass: 201.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 394.4°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.619
• PSA: 61.03000
• LogP: 2.74070